Cas no 6319-20-6 ( )
structure
Product Name:
CAS No:6319-20-6
MF:C14H16O2
MW:216.275644302368
CID:959100
PubChem ID:233467
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-phenylbicyclo[2.2.1]heptane-3-carboxylic acid
- (+)-3-methyl-2-norbornanone
- 3-endo-Methyl-2-norbornanon
- 3endo-Phenyl-norbornan-2endo-carbonsaeure
- 3-exo-Methyl-2-norbornanon
- 3-methylbicyclo[2.2.1]heptan-2-one
- AGN-PC-004TNC
- Bicyclo[2.2.1]heptan-2-one, 3-methyl-
- CTK2A6101
- endo-3-phenyl-bicyclo[2.2.1]heptane-2-carboxylic acid
- exo-3-Methyl-2-norbornanon
- SureCN647433
- NCIOpen2_006286
- DTXSID00947623
- NSC-94578
- SCHEMBL3647959
- 81570-49-2
- CHEMBL1976887
- NSC94578
- NSC31996
- NSC122585
- NSC-122585
- 24680-64-6
- 6319-20-6
- NSC-31996
- 3-phenylbicyclo[2.2.1]heptane-2-carboxylic acid
- NCI60_002762
-
-
- Inchi: 1S/C14H16O2/c15-14(16)13-11-7-6-10(8-11)12(13)9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,15,16)
- InChI Key: NNUSVTIAASPYFL-UHFFFAOYSA-N
- SMILES: OC(C1C(C2C=CC=CC=2)C2CCC1C2)=O
Computed Properties
- Exact Mass: 216.11508
- Monoisotopic Mass: 216.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 379°Cat760mmHg
- Flash Point: 174.8°C
- Refractive Index: 1.585
- PSA: 37.3
- LogP: 2.90090
Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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